Cas no 87539-82-0 (N,N-bis(2-methoxyethyl)-3-phenyl[1,2,4]triazolo[3,4-a]phthalazin-6-amine)

• Product name: N,N-bis(2-methoxyethyl)-3-phenyl[1,2,4]triazolo[3,4-a]phthalazin-6-amine
• CAS No: 87539-82-0
• MF: C₂₁H₂₃N₅O₂
• MW: 377.439624071121
• CID: 1911838
• PubChem ID: 3071184

N,N-bis(2-methoxyethyl)-3-phenyl[1,2,4]triazolo[3,4-a]phthalazin-6-amine Chemical and Physical Properties

Names and Identifiers

• N,N-bis(2-methoxyethyl)-3-phenyl[1,2,4]triazolo[3,4-a]phthalazin-6-amine
• N,N-bis(2-methoxyethyl)-3-phenyl-[1,2,4]triazolo[3,4-a]phthalazin-6-amine
• 87539-82-0
• DTXCID80158871
• BRN 6441892
• CHEMBL13794
• DTXSID80236380
• N,N-Bis(2-methoxyethyl)-3-phenyl-1,2,4-triazolo(3,4-a)phthalazin-6-amine
• 1,2,4-Triazolo(3,4-a)phthalazin-6-amine, N,N-bis(2-methoxyethyl)-3-phenyl-

• Inchi： InChI=1S/C21H23N5O2/c1-27-14-12-25(13-15-28-2)21-18-11-7-6-10-17(18)20-23-22-19(26(20)24-21)16-8-4-3-5-9-16/h3-11H,12-15H2,1-2H3
• InChI Key： RMXHNVJURKDVJK-UHFFFAOYSA-N
• SMILES： COCCN(CCOC)C1=NN2C(=NN=C2C3=CC=CC=C31)C4=CC=CC=C4

Computed Properties

• Exact Mass: 377.18517499Da
• Monoisotopic Mass: 377.18517499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų
• XLogP3: 2.8